Cas no 948291-81-4 (2-chloro-7-fluoroquinoline-3-carbonitrile)

2-Chloro-7-fluoroquinoline-3-carbonitrile is a fluorinated quinoline derivative with a chloro and cyano functional group at the 2- and 3-positions, respectively. This heterocyclic compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both electron-withdrawing substituents (fluoro and cyano) enhances its reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. Its structural features contribute to improved metabolic stability and binding affinity in drug discovery applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Proper storage in a cool, dry environment is recommended to maintain stability.

2-chloro-7-fluoroquinoline-3-carbonitrile structure

948291-81-4 structure

Product Name:2-chloro-7-fluoroquinoline-3-carbonitrile

CAS No:948291-81-4

MF:C₁₀H₄ClFN₂

MW:206.60356426239

MDL:MFCD09787680

CID:1987381

PubChem ID:17039818

Update Time:2025-06-08

2-chloro-7-fluoroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-chloro-7-fluoroquinoline-3-carbonitrile
- AGN-PC-01A9KJ
- CTK8E3978
- ZINC11985177
- AB51971
- KB-230102
- 2-Chloro-7-fluoro-3-quinolinecarbonitrile
- DTXSID60589003
- CS-0246957
- 948291-81-4
- MFCD09787680
- EN300-3493240
- MDL： MFCD09787680
- Inchi： 1S/C10H4ClFN2/c11-10-7(5-13)3-6-1-2-8(12)4-9(6)14-10/h1-4H
- InChI Key： RSVITKVBOSWWRD-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=C2C=CC(=CC2=N1)F

Computed Properties

Exact Mass: 206.00500
Monoisotopic Mass: 206.0047040Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68000
LogP: 2.89898

2-chloro-7-fluoroquinoline-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC404627-250mg	2-Chloro-7-fluoroquinoline-3-carbonitrile	948291-81-4		250mg	£121.00	2025-02-21
Apollo Scientific	PC404627-1g	2-Chloro-7-fluoroquinoline-3-carbonitrile	948291-81-4		1g	£258.00	2025-02-21
abcr	AB212790-250 mg	2-Chloro-7-fluoroquinoline-3-carbonitrile, 95%; .	948291-81-4	95%	250 mg	€169.50	2023-07-20
abcr	AB212790-1 g	2-Chloro-7-fluoroquinoline-3-carbonitrile, 95%; .	948291-81-4	95%	1 g	€373.50	2023-07-20
abcr	AB212790-5 g	2-Chloro-7-fluoroquinoline-3-carbonitrile, 95%; .	948291-81-4	95%	5 g	€977.00	2023-07-20
eNovation Chemicals LLC	D782967-5g	2-chloro-7-fluoroquinoline-3-carbonitrile	948291-81-4	95%	5g	$1985	2024-08-03
eNovation Chemicals LLC	D782967-5g	2-chloro-7-fluoroquinoline-3-carbonitrile	948291-81-4	95%	5g	$1985	2025-02-18
abcr	AB212790-250mg	2-Chloro-7-fluoroquinoline-3-carbonitrile, 95%; .	948291-81-4	95%	250mg	€163.50	2025-04-14
abcr	AB212790-1g	2-Chloro-7-fluoroquinoline-3-carbonitrile, 95%; .	948291-81-4	95%	1g	€357.90	2025-04-14
abcr	AB212790-5g	2-Chloro-7-fluoroquinoline-3-carbonitrile, 95%; .	948291-81-4	95%	5g	€933.00	2025-04-14

2-chloro-7-fluoroquinoline-3-carbonitrile Related Literature

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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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Additional information on 2-chloro-7-fluoroquinoline-3-carbonitrile

2-Chloro-7-fluoroquinoline-3-carbonitrile (CAS No. 948291-81-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2-chloro-7-fluoroquinoline-3-carbonitrile (CAS No. 948291-81-4) has emerged as a pivotal intermediate for the construction of complex molecular architectures. This heterocyclic compound, characterized by its quinoline core, chloro, and fluoro substituents, is widely utilized in pharmaceutical research, agrochemical development, and materials science. Its unique structural features make it a sought-after reagent for cross-coupling reactions, nucleophilic substitutions, and cyclization processes.

The growing interest in fluorinated quinoline derivatives stems from their enhanced bioavailability and metabolic stability, traits highly valued in drug discovery. Researchers frequently explore 2-chloro-7-fluoroquinoline-3-carbonitrile as a precursor for kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. Recent publications highlight its role in optimizing structure-activity relationships (SAR) for lead compounds, a topic dominating academic and industrial discussions.

From an industrial perspective, the compound’s scalable synthesis and compatibility with green chemistry principles (e.g., solvent-free reactions or catalytic methods) resonate with the global push for sustainable manufacturing. Environmental concerns have spurred searches for eco-friendly quinoline synthesis, making this derivative a case study for balancing efficiency and ecological impact. Analytical techniques like HPLC and LC-MS are routinely employed to validate its purity, a critical factor for regulatory compliance in API production.

Beyond pharmaceuticals, 2-chloro-7-fluoroquinoline-3-carbonitrile finds niche applications in organic electronics, where its electron-withdrawing groups contribute to tunable luminescence properties. This aligns with the surge in demand for OLED materials and fluorescent probes, frequently queried in scientific databases. Patent analyses reveal its incorporation into photovoltaic devices, further broadening its commercial relevance.

For synthetic chemists, handling this compound requires attention to its moisture sensitivity and storage conditions (typically under inert atmospheres). FAQs often address its solubility profile (favoring polar aprotic solvents like DMF or DMSO) and optimal reaction temperatures to minimize dehalogenation side reactions. These practical insights are crucial for reproducibility, a recurring theme in online forums and method optimization guides.

In summary, 2-chloro-7-fluoroquinoline-3-carbonitrile exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across disciplines—from medicinal chemistry to materials science—ensures its continued prominence in research and industrial workflows. As synthetic methodologies evolve, this compound is poised to remain a cornerstone for developing next-generation functional molecules.